1-Chloromethylpyrene
Overview
Description
1-Chloromethylpyrene is a chemical compound . It is a direct-acting bacterial mutagen .
Synthesis Analysis
1-Chloromethylpyrene has been evaluated as a model mutagen and toxin related to the ultimate electrophiles derived from benzo[a]pyrene and 1-nitropyrene . It is synthesized by taking 1-methylimidazole and 1-chloromethyl pyrene to a 100 mL round bottom glass flask .Molecular Structure Analysis
The molecular formula of 1-Chloromethylpyrene is C17H11Cl, and its molecular weight is 250.73 .Physical And Chemical Properties Analysis
1-Chloromethylpyrene is a solid at 20 degrees Celsius . It should be stored under inert gas at a temperature below 0°C . It is moisture and heat sensitive .Scientific Research Applications
Model Mutagen and Toxin
1-CMP has been evaluated as a model mutagen and toxin related to the ultimate electrophiles derived from benzo[a]pyrene and 1-nitropyrene . It was found to be mutagenic to Salmonella .
DNA Reactivity
1-CMP was found to be exceptionally reactive to DNA when assessed by the 32P-postlabelling technique .
Skin Sensitizer
1-CMP was found to be a potent skin toxin as determined by its activity as a mitogen to mouse skin and its contact allergenicity . It is concluded that 1-CMP will probably be a potent human skin carcinogen and contact allergen .
Bone Marrow Micronucleus Test
1-CMP has been tested in a mouse bone marrow micronucleus test but was found to be negative .
Rat Stomach UDS Assay
1-CMP has also been tested in a rat stomach unscheduled DNA synthesis (UDS) assay, where it was also found to be negative .
Transgenic Mouse Mutation Assay
Transgenic mouse mutation assays, such as Muta™Mouse (lacZ, CD2F1) and Big Blue® (lacI, B6C3F1), afford the opportunity to evaluate the mutagenic potential of chemicals in any target organ in vivo . 1-CMP could potentially be evaluated using these assays.
Safety and Hazards
Mechanism of Action
Target of Action
1-Chloromethylpyrene (1-CMP) is a complex compound with a molecular formula of C17H11Cl It is known to be a model mutagen and toxin related to the ultimate electrophiles derived from benzo[a]pyrene and 1-nitropyrene .
Mode of Action
As a model mutagen and toxin, it is likely to interact with dna or proteins, leading to mutations or toxic effects .
Biochemical Pathways
Given its mutagenic and toxic properties, it is likely to interfere with dna replication and protein synthesis .
Pharmacokinetics
A study has shown that 1-cmp can induce gene mutation in skin dna after a single topical treatment . This suggests that 1-CMP can be absorbed through the skin and distributed to the site of action.
Result of Action
It has been evaluated as a model mutagen and toxin, suggesting that it can cause mutations and toxic effects at the molecular and cellular levels .
Action Environment
It is known that the compound can induce gene mutation in skin dna after a single topical treatment , suggesting that the route of administration and the local environment at the site of application can influence its action.
properties
IUPAC Name |
1-(chloromethyl)pyrene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11Cl/c18-10-14-7-6-13-5-4-11-2-1-3-12-8-9-15(14)17(13)16(11)12/h1-9H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVNXSXOJYGSNQZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00148597 | |
Record name | 1-Chloromethylpyrene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00148597 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Chloromethylpyrene | |
CAS RN |
1086-00-6 | |
Record name | 1-(Chloromethyl)pyrene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1086-00-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Chloromethylpyrene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001086006 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1086-00-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=133487 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Chloromethylpyrene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00148597 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Chloromethylpyrene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1-CHLOROMETHYLPYRENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B7AEW53FE3 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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